Cas no 1594655-31-8 (4-ethyl(methyl)sulfamoylbenzene-1-sulfonyl fluoride)

• Product Name: 4-ethyl(methyl)sulfamoylbenzene-1-sulfonyl fluoride
• CAS No: 1594655-31-8
• MF: C₉H₁₂FNO₄S₂
• MW: 281.324283599854
• CID: 6140849
• PubChem ID: 114791267
• Update Time: 2025-10-29

4-ethyl(methyl)sulfamoylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-ethyl(methyl)sulfamoylbenzene-1-sulfonyl fluoride
• 4-[ethyl(methyl)sulfamoyl]benzene-1-sulfonyl fluoride
• EN300-23139707
• 1594655-31-8

• Inchi： 1S/C9H12FNO4S2/c1-3-11(2)17(14,15)9-6-4-8(5-7-9)16(10,12)13/h4-7H,3H2,1-2H3
• InChI Key： GLGMFYVXOAUQDU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)S(=O)(=O)F)(N(C)CC)(=O)=O

Computed Properties

• Exact Mass: 281.01917837g/mol
• Monoisotopic Mass: 281.01917837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 88.3Ų

Additional information on 4-ethyl(methyl)sulfamoylbenzene-1-sulfonyl fluoride

4-Ethyl(methyl)sulfamoylbenzene-1-sulfonyl Fluoride: A Comprehensive Overview

The compound with CAS No. 1594655-31-8, commonly referred to as 4-ethyl(methyl)sulfamoylbenzene-1-sulfonyl fluoride, is a highly specialized chemical entity with significant applications in various fields. This compound is notable for its unique structure, which combines a sulfonyl fluoride group with a sulfamoyl substituent on a benzene ring. The sulfonyl fluoride functional group is known for its reactivity and versatility in chemical synthesis, making this compound a valuable building block in organic chemistry.

Recent advancements in chemical synthesis have highlighted the importance of sulfonating agents like 4-ethyl(methyl)sulfamoylbenzene-1-sulfonyl fluoride in the development of novel materials and pharmaceuticals. Researchers have demonstrated that the sulfamoyl group attached to the benzene ring enhances the compound's stability and reactivity, making it an ideal candidate for use in complex molecular constructions. The benzene ring serves as a rigid platform, facilitating precise control over the spatial arrangement of substituents during reactions.

The synthesis of 4-ethyl(methyl)sulfamoylbenzene-1-sulfonyl fluoride involves a multi-step process that typically begins with the sulfonation of an aromatic compound. The introduction of the sulfamoyl group is achieved through nucleophilic aromatic substitution, followed by fluorination to yield the sulfonyl fluoride derivative. This process requires meticulous control over reaction conditions to ensure high yields and purity of the final product.

One of the most promising applications of this compound lies in its use as an intermediate in drug discovery. The sulfonyl fluoride group is known to act as a bioisostere for other functional groups, enabling researchers to explore novel pharmacophores with improved bioavailability and efficacy. Recent studies have shown that derivatives of 4-ethyl(methyl)sulfamoylbenzene-1-sulfonyl fluoride exhibit potential anti-inflammatory and antiviral activities, making them valuable candidates for further preclinical testing.

In addition to its role in pharmaceuticals, this compound has also found applications in materials science. The benzene ring structure provides a stable framework for incorporating other functional groups, enabling the creation of advanced materials with tailored properties. For instance, researchers have explored the use of this compound in the synthesis of high-performance polymers and coatings that exhibit enhanced thermal stability and mechanical strength.

The environmental impact of 4-ethyl(methyl)sulfamoylbenzene-1-sulfonyl fluoride has also been a topic of recent interest. Studies have shown that this compound undergoes rapid degradation under certain environmental conditions, reducing its potential ecological footprint. However, further research is needed to fully understand its behavior in different ecosystems and to develop strategies for safe disposal and waste management.

In conclusion, 4-ethyl(methyl)sulfamoylbenzene-1-sulfonyl fluoride (CAS No. 1594655-31-8) is a versatile and valuable chemical entity with wide-ranging applications in organic synthesis, pharmaceuticals, and materials science. Its unique structure and reactivity make it an essential tool for researchers seeking to develop innovative solutions across various industries. As ongoing research continues to uncover new uses and improvements in its synthesis and application, this compound is poised to play an even more significant role in advancing modern chemistry.